Cas no 27466-91-7 (Benzeneacetic acid,2,3-dimethoxy-, ethyl ester)

Benzeneacetic acid,2,3-dimethoxy-, ethyl ester structure
27466-91-7 structure
Product Name:Benzeneacetic acid,2,3-dimethoxy-, ethyl ester
CAS No:27466-91-7
MF:C12H16O4
MW:224.253044128418
CID:284535
PubChem ID:254443
Update Time:2025-09-21

Benzeneacetic acid,2,3-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2,3-dimethoxy-, ethyl ester
    • ethyl 2,3-dimethoxyphenylacetate
    • 2,6-dimethoxy-tetrahydro-2H-pyran
    • 2,6-dimethoxy-tetrahydro-pyran
    • 2,6-Dimethoxytetrahydropyran
    • 2,6-Dimethoxy-tetrahydropyran
    • 2H-Pyran, tetrahydro-2,6-dimethoxy-
    • AC1L38LA
    • AC1Q57UD
    • cis- and trans-2,6-Dimethoxytetrahydropyran
    • dimethoxy-2,6 tetrahydropyranne
    • Dimethoxy-2.3-phenylessigsaeureethylest
    • EINECS 229-508-2
    • SureCN731565
    • Tetrahydro-2,6-dimethoxy-2H-pyran
    • trans-2,6-dimethoxy tetrahydropyran
    • BS-42674
    • NSC78828
    • ethyl 2-(2,3-dimethoxyphenyl)acetate
    • SCHEMBL6366424
    • (2,3-Dimethoxyphenyl)acetic acid ethyl ester
    • WFJYXWOBNSDMSD-UHFFFAOYSA-N
    • Ethyl (2,3-dimethoxyphenyl)acetate
    • 27466-91-7
    • DTXSID10950143
    • NSC-78828
    • MFCD11555013
    • Inchi: 1S/C12H16O4/c1-4-16-11(13)8-9-6-5-7-10(14-2)12(9)15-3/h5-7H,4,8H2,1-3H3
    • InChI Key: WFJYXWOBNSDMSD-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1CC(=O)OCC)OC

Computed Properties

  • Exact Mass: 224.10488
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 1.80940

Benzeneacetic acid,2,3-dimethoxy-, ethyl ester Pricemore >>

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